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For Researchers, Scientists, and Drug Development Professionals

Introduction
AZD8329 is a potent and selective inhibitor of the enzyme 11β-hydroxysteroid dehydrogenase

type 1 (11β-HSD1). This enzyme is responsible for the intracellular conversion of inactive

cortisone to active cortisol, a glucocorticoid.[1][2][3][4] By inhibiting 11β-HSD1, AZD8329
reduces local cortisol concentrations in tissues like the liver and adipose tissue, making it a

promising therapeutic agent for metabolic disorders.[5] The development of AZD8329 involved

optimization from a predecessor compound, AZD4017, to enhance its solubility and

pharmacokinetic properties.[6] Like many small molecule inhibitors, achieving optimal oral

bioavailability for AZD8329 is crucial for its therapeutic efficacy. This document provides an

overview of formulation strategies and experimental protocols to enhance the oral delivery of

AZD8329.

11β-HSD1 Signaling Pathway and Mechanism of
Action of AZD8329
The primary mechanism of AZD8329 involves the competitive inhibition of 11β-HSD1. This

enzyme, located in the endoplasmic reticulum, utilizes NADPH as a cofactor to catalyze the

reduction of cortisone to cortisol.[3] Increased intracellular cortisol levels lead to the activation

of the glucocorticoid receptor (GR), which then translocates to the nucleus and modulates the

transcription of various genes involved in metabolism and inflammation.[2][5] AZD8329 blocks
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this conversion, thereby reducing the downstream effects of excessive glucocorticoid signaling.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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